Cas no 69857-33-6 (Benzene,1,4-bis(bromomethyl)-2-fluoro-)

• Product Name: Benzene,1,4-bis(bromomethyl)-2-fluoro-
• CAS No: 69857-33-6
• MF: C₈H₇Br₂F
• MW: 281.94758439064
• CID: 499734
• PubChem ID: 21629506
• Update Time: 2025-04-19

Benzene,1,4-bis(bromomethyl)-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,4-bis(bromomethyl)-2-fluoro-
• 1,4-Bis(bromomethyl)-2-fluorobenzene
• 1-fluoro-2,5-bis(bromomethyl)benzene
• AG-G-72592
• CTK5D1458
• SureCN2009460
• DTZIIJGSYDFCQT-UHFFFAOYSA-N
• 69857-33-6
• SCHEMBL2009460
• 1,4-bis-bromomethyl-2-fluoro-benzene
• DTXSID50616458

• Inchi： 1S/C8H7Br2F/c9-4-6-1-2-7(5-10)8(11)3-6/h1-3H,4-5H2
• InChI Key： DTZIIJGSYDFCQT-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(CBr)=CC=1F

Computed Properties

• Exact Mass: 279.88981
• Monoisotopic Mass: 279.88985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.847±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 322-325 °C (decomposition) (ethanol )
• Boiling Point: 274.2±30.0 ºC (760 Torr),
• Flash Point: 119.6±24.6 ºC,
• Refractive Index: 1.591
• Solubility: Almost insoluble (0.031 g/l) (25 º C),
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides